Elucidation of the Molecular Structure: A Technical Guide to N-(1H-1,2,4-triazol-5-yl)acetamide
Elucidation of the Molecular Structure: A Technical Guide to N-(1H-1,2,4-triazol-5-yl)acetamide
For the attention of: Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the structural elucidation of N-(1H-1,2,4-triazol-5-yl)acetamide, a heterocyclic compound of interest in medicinal chemistry and drug development. Due to the tautomeric nature of the 1,2,4-triazole ring, this compound can exist in equilibrium with its N-(1H-1,2,4-triazol-3-yl)acetamide isomer. This document will address this tautomerism and present the expected analytical data and methodologies for its definitive structural characterization.
Chemical Structure and Tautomerism
N-(1H-1,2,4-triazol-5-yl)acetamide possesses a molecular formula of C₄H₆N₄O and a molecular weight of 126.12 g/mol .[1] A critical aspect of its structure is the prototropic tautomerism between the 3- and 5-substituted forms of the 1,2,4-triazole ring. The equilibrium between these tautomers can be influenced by factors such as the physical state (solid or in solution), solvent polarity, and pH.
Caption: Tautomeric equilibrium of N-(1H-1,2,4-triazol-5-yl)acetamide.
Predicted Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: Predicted ¹H and ¹³C NMR Data (in DMSO-d₆)
| Assignment | ¹H Chemical Shift (δ, ppm) | ¹³C Chemical Shift (δ, ppm) |
| Acetyl CH₃ | ~2.1 | ~23 |
| Triazole C-H | ~8.0 - 8.5 | ~140 - 150 |
| Triazole NH | ~13.0 - 14.0 (broad) | - |
| Amide NH | ~10.0 - 11.0 (broad) | - |
| Acetyl C=O | - | ~168 - 170 |
| Triazole C-NH | - | ~155 - 165 |
Note: Chemical shifts are approximate and can be influenced by solvent and concentration.
Infrared (IR) Spectroscopy
Table 2: Predicted IR Absorption Bands
| Functional Group | Wavenumber (cm⁻¹) | Intensity |
| N-H Stretch (Triazole & Amide) | 3100 - 3300 | Medium, Broad |
| C-H Stretch (Aromatic/Methyl) | 2900 - 3100 | Weak to Medium |
| C=O Stretch (Amide I) | 1660 - 1690 | Strong |
| N-H Bend (Amide II) | 1530 - 1570 | Medium |
| C=N Stretch (Triazole Ring) | 1630 - 1660 | Medium |
| C-N Stretch | 1250 - 1350 | Medium |
Mass Spectrometry (MS)
The electron impact (EI) or electrospray ionization (ESI) mass spectrum is expected to show a molecular ion peak [M]⁺ or a protonated molecular ion peak [M+H]⁺ at m/z 126 or 127, respectively. Fragmentation patterns would likely involve the loss of the acetyl group and cleavage of the triazole ring.
Experimental Protocols
The following are detailed methodologies for the key experiments required for the synthesis and structural elucidation of N-(1H-1,2,4-triazol-5-yl)acetamide.
Synthesis Protocol: Acetylation of 5-Amino-1H-1,2,4-triazole
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Reaction Setup: To a solution of 5-amino-1H-1,2,4-triazole (1 equivalent) in a suitable solvent such as pyridine or a mixture of an inert solvent and a base (e.g., triethylamine in dichloromethane), add acetic anhydride (1.1 equivalents) dropwise at 0 °C.
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Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
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Work-up: Upon completion, quench the reaction with the addition of cold water. If a precipitate forms, filter, wash with water, and dry. If no precipitate forms, extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).
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Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.
Analytical Protocols
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NMR Spectroscopy:
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Prepare a 5-10 mg/mL solution of the purified compound in a deuterated solvent (e.g., DMSO-d₆).
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Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field spectrometer.
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Perform 2D NMR experiments such as COSY, HSQC, and HMBC to confirm proton-proton and proton-carbon correlations and definitively assign all signals.
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IR Spectroscopy:
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Prepare a KBr pellet of the solid sample or acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.
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Record the spectrum over the range of 4000-400 cm⁻¹.
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Mass Spectrometry:
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Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).
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Analyze using high-resolution mass spectrometry (HRMS) with an appropriate ionization technique (ESI or EI) to confirm the elemental composition.
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Logical Workflow for Structure Elucidation
The definitive identification of N-(1H-1,2,4-triazol-5-yl)acetamide requires a systematic approach.
Caption: Workflow for the structure elucidation of N-(1H-1,2,4-triazol-5-yl)acetamide.
Potential Signaling Pathway Involvement
While the specific biological activity of N-(1H-1,2,4-triazol-5-yl)acetamide is not extensively documented, the 1,2,4-triazole scaffold is a known pharmacophore in many biologically active molecules, including anticancer and antifungal agents.[3] For instance, some 1,2,4-triazole derivatives have been investigated as inhibitors of Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[6] A hypothetical signaling pathway where a derivative of this compound might act is depicted below.
Caption: Hypothetical inhibition of the EGFR signaling pathway by a derivative.
This guide provides a foundational understanding for the structural characterization of N-(1H-1,2,4-triazol-5-yl)acetamide. The provided protocols and expected data will aid researchers in its synthesis, identification, and further investigation for potential applications in drug discovery and development.
References
- 1. chemscene.com [chemscene.com]
- 2. pubs.acs.org [pubs.acs.org]
- 3. Bio-Oriented Synthesis and Molecular Docking Studies of 1,2,4-Triazole Based Derivatives as Potential Anti-Cancer Agents against HepG2 Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
- 4. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
- 5. Synthesis of novel 1,2,4-triazole derivatives containing the quinazolinylpiperidinyl moiety and N-(substituted phenyl)acetamide group as efficient bactericides against the phytopathogenic bacterium Xanthomonas oryzae pv. oryzae - RSC Advances (RSC Publishing) [pubs.rsc.org]
- 6. New Benzimidazole-, 1,2,4-Triazole-, and 1,3,5-Triazine-Based Derivatives as Potential EGFRWT and EGFRT790M Inhibitors: Microwave-Assisted Synthesis, Anticancer Evaluation, and Molecular Docking Study - PMC [pmc.ncbi.nlm.nih.gov]
